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Compound of Interest

Compound Name: Antho-RFamide

Cat. No.: B1142387

[2] --INVALID-LINK-- Sequence. ANRWamide I; ANRWamide Il. Neuropeptide. Belongs to the
RFamide peptide family. Antho-RFamide precursor related. This entry has 13 annotated
isoforms ... 1 --INVALID-LINK-- Antho-RFamide precursor - Protein - Organism. Nematostella
vectensis (starlet sea anemone) - Status. reviewed - Annotation score. 5 out of 5 - Publications.
2 --INVALID-LINK-- The Nematostella vectensis genome encodes a single preprohormone that
gives rise to at least five neuropeptides: three Antho-RFamides ( 3 --INVALID-LINK-- Antho-
RFamide precursor (IPR007329) - Annotation - Protein matches - Structures - Family
relationships - Other features - GO annotation - Pathways. 4 --INVALID-LINK-- We have
isolated four neuropeptides, termed Antho-RFinide | ( 5 --INVALID-LINK-- The precursor protein
contains 13 ANRWamide | and 9 ANRWamide Il peptides. [UniProtkB/Swiss-Prot].
ANRWamide | inhibits spontaneous contractions of the body wall ... 1 --INVALID-LINK--
RFamide peptides are one of the largest families of neuropeptides, and are unified by the
presence of a C-terminal arginine (R) and an amidated phenylalanine (F) ... 6 --INVALID-LINK--
Antho-RFamide precursor. Protein. Organism. Anthopleura elegantissima (Aggregating
anemone) (Tealia elegantissima). Status. reviewed. Annotation score. 7 --INVALID-LINK-- ...
Antho-RFamide Il ( 8 --INVALID-LINK-- The amino acid sequence of the polyp-peptide
precursor (Antho-RFamide) from the sea anemone Nematostella vectensis. The precursor
contains 13 copies of the ... 9 --INVALID-LINK-- The precursor protein contains 13 copies of the
neuropeptide Antho-RFamide | (QGRF-amide) and 9 copies of Antho-RFamide Il (QSLRW-
amide). The precursor also ... 1 --INVALID-LINK-- The precursor protein contains 13 copies of
the neuropeptide Antho-RFamide | (QGRF-amide) and 9 copies of Antho-RFamide I
(QSLRW-amide). The precursor also ... 1 --INVALID-LINK-- The canonical sequence of Antho-
RFamide precursor from Nematostella vectensis has 335 amino acids in length and a
molecular weight of 39,282 Da. Isoform 2 has ... 1 --INVALID-LINK-- The amino acid sequence
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of the polyp-peptide precursor (Antho-RFamide) from the sea anemone Nematostella
vectensis. The precursor contains 13 copies of the neuropeptide Antho-RFamide | (QGRF-
amide) and 9 copies of Antho-RFamide Il (QSLRW-amide). 9 --INVALID-LINK-- RFamide
peptides are a family of neuropeptides that are characterized by a signature C-terminal
arginine-phenylalanine-amide motif. RFamide peptides are found in a ... 10 --INVALID-LINK--
Antho-RFamide-like neuropeptide/neuropeptide FF/neuropeptide AF precursor [Includes:
Neuropeptide FF (FMRFamide-related peptide), Neuropeptide AF (morphine ...
https://vertexaisearch.cloud.google.com/grounding-api-redirect/ AUZIYQG6-c56J4W-
e47rVI7_J1Q_9s9I3t3r-3L0g8L_s5C-m1F-y8U-k6S-03D-w2V-r7T-a9J-g6Y-t4B-h3F-d9V-n1P-
c8A https://www.ncbi.nlm.nih.gov/protein/159045731 This precursor protein contains 13 copies
of the neuropeptide Antho-RFamide | (QGRF-amide) and 9 copies of Antho-RFamide II
(QSLRW-amide). The precursor also ... https://vertexaisearch.cloud.google.com/grounding-api-
redirect/AUZIYQG7vV2D87k3n3y9x8t78hG-0Q0Pj1s4J88k7B7_tD_f V8j62-r0l-
X_yKjOXW_8g_99g1683u_q5mS3sFm7h9803_2D-671_Q2J10Q18s449hX50Yf-
M7z99q8Jj4F3sT-Vwz-R9Dq904s https://www.ncbi.nim.nih.gov/pmc/articles/PMC349303/ We
have isolated four neuropeptides, termed Antho-RFinide | (
https://vertexaisearch.google.com/enterprise/search/landing/gds/22_17?
doc=3806f85764d115e865f422e5a401c10d&gsid=e385e4f488663806&authuser=0
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC349303/pdf/pnas01043-0281.pdf Antho-
RFamide Il ( https://vertexaisearch.google.com/enterprise/search/landing/gds/22_17
doc=6b1a2082f8011246d88c42a2786a42a0&gsid=e385e4f488663806&authuser=0## Antho-
RFamide Precursor Protein: A Deep Dive into Sequence, Signaling, and Function

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Antho-RFamide precursor
protein, a key player in the neurophysiology of various cnidarian species. We will delve into its
structure, the bioactive peptides it yields, their signaling pathways, and the experimental
methodologies used to elucidate their functions. This document aims to serve as a valuable
resource for researchers investigating neuropeptide signaling and those involved in the
development of novel therapeutics targeting related pathways.

Introduction to Antho-RFamides

Antho-RFamides are a class of neuropeptides characterized by a C-terminal Arginine (R) and
Phenylalanine (F) amide motif. These peptides are derived from a larger precursor protein and

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1142387?utm_src=pdf-body
https://www.benchchem.com/product/b1142387?utm_src=pdf-body
https://www.benchchem.com/product/b1142387?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG8vV2D87k3n3y9x8t78hG-0Q0Pj1s4J88k7B7_tD_f_V8j62-r0l-X_yKj0XW_8g_9g1683u_q5mS3sFm7h98o3_2D-67l_Q2J1oQ18s449hX5oYf-M7z9gq8Jj4F3sT-Vwz-R9Dq9o4s
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG4-w5a-r7i-m7c-n6w-j4v-s3f-i2c-n1t-d9g-a8F-t9V-u6J-x5Y-z3B-n1P-d8A
https://www.benchchem.com/product/b1142387?utm_src=pdf-body
https://www.benchchem.com/product/b1142387?utm_src=pdf-body
https://www.benchchem.com/product/b1142387?utm_src=pdf-body
https://www.benchchem.com/product/b1142387?utm_src=pdf-body
https://www.benchchem.com/product/b1142387?utm_src=pdf-body
https://www.benchchem.com/product/b1142387?utm_src=pdf-body
https://www.benchchem.com/product/b1142387?utm_src=pdf-body
https://www.benchchem.com/product/b1142387?utm_src=pdf-body
https://www.benchchem.com/product/b1142387?utm_src=pdf-body
https://www.benchchem.com/product/b1142387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

are involved in a variety of physiological processes in cnidarians, including muscle contraction
and neurotransmission. The study of Antho-RFamides provides critical insights into the
evolution of neuropeptide signaling systems.

The Antho-RFamide Precursor Protein

The Antho-RFamide precursor protein is a polypeptide that undergoes post-translational
modification to release multiple copies of bioactive neuropeptides. The structure and
processing of this precursor are crucial for its function.

Sequence and Isoforms

The canonical sequence of the Antho-RFamide precursor protein in the starlet sea anemone,
Nematostella vectensis, is 335 amino acids long with a molecular weight of 39,282 Da. The
genome of Nematostella vectensis contains a single gene for a preprohormone that produces
at least five neuropeptides. This precursor contains multiple copies of different Antho-
RFamide peptides. For instance, in Nematostella vectensis, the precursor protein contains 13
copies of Antho-RFamide | (

Several isoforms of the Antho-RFamide precursor have been identified, arising from
alternative splicing. These isoforms can differ in the number and arrangement of the encoded
neuropeptides, suggesting a mechanism for generating diversity in signaling molecules from a
single gene.

Table 1: Characteristics of Antho-RFamide Precursor Protein and Derived Peptides in
Nematostella vectensis
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Feature

Description

Reference

Precursor Length (Canonical)

335 amino acids

Precursor Molecular Weight

) 39,282 Da
(Canonical)
Number of Antho-RFamide | 13
copies
Number of Antho-RFamide I 9

copies

Antho-RFamide | Sequence

Antho-RFamide Il Sequence

Other related peptides have been isolated from the sea anemone Anthopleura elegantissima,
including Antho-RNamide (Phe-Asn-Arg-Asn-NH2) and Antho-RWamides | and Il (

Post-Translational Processing

The generation of mature Antho-RFamide peptides from the precursor protein is a multi-step

process involving proteolytic cleavage and C-terminal amidation.
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Caption: Post-translational processing of the Antho-RFamide precursor protein.

This diagram illustrates the key steps in the maturation of Antho-RFamide peptides. The

process begins in the endoplasmic reticulum with the cleavage of the signal peptide, followed
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by proteolytic processing by prohormone convertases and C-terminal amidation in the Golgi

apparatus and secretory vesicles.

Signaling Pathway

Antho-RFamides exert their effects by binding to and activating G protein-coupled receptors
(GPCRs). The specific downstream signaling cascades can vary depending on the receptor
subtype and the cell type in which it is expressed.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support
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Caption: Generalized Antho-RFamide signaling pathway.
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Upon binding of an Antho-RFamide peptide to its cognate GPCR, a conformational change in
the receptor activates an associated G protein. The activated G protein then modulates the
activity of an effector enzyme, leading to the production of second messengers. These second
messengers, in turn, activate downstream protein kinases, culminating in a specific cellular
response.

Experimental Protocols

The study of the Antho-RFamide precursor protein and its products involves a range of
molecular and physiological techniques.

Gene Cloning and Sequencing

Objective: To determine the nucleotide and corresponding amino acid sequence of the Antho-
RFamide precursor gene.

Methodology:

o RNA Extraction: Total RNA is extracted from the tissue of interest (e.g., whole body of
Nematostella vectensis) using a suitable method like TRIzol reagent.

o cDNA Synthesis: First-strand cDNA is synthesized from the total RNA using a reverse
transcriptase enzyme and oligo(dT) or random primers.

o PCR Amplification: The Antho-RFamide precursor cDNA is amplified by PCR using
degenerate primers designed based on conserved regions of known RFamide precursors or
specific primers based on genomic data. 3' and 5' RACE (Rapid Amplification of cDNA Ends)
is often employed to obtain the full-length sequence.

e Cloning and Sequencing: The amplified PCR product is cloned into a suitable vector (e.g.,
pPpGEM-T Easy Vector). The resulting plasmids are then sequenced using Sanger
sequencing.

In Situ Hybridization

Objective: To visualize the spatial expression pattern of the Antho-RFamide precursor mRNA.

Methodology:

© 2025 BenchChem. All rights reserved. 7/10 Tech Support
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Probe Synthesis: A digoxigenin (DIG)-labeled antisense RNA probe is synthesized by in vitro
transcription from a linearized plasmid containing the Antho-RFamide precursor cDNA.

Tissue Preparation: The animals are fixed (e.g., in 4% paraformaldehyde), dehydrated
through an ethanol series, and then rehydrated.

Hybridization: The fixed and permeabilized tissue is incubated with the DIG-labeled probe at
an appropriate temperature (e.g., 65°C) overnight.

Washing and Detection: The tissue is washed to remove unbound probe. The hybridized
probe is then detected using an anti-DIG antibody conjugated to an enzyme (e.g., alkaline
phosphatase), which catalyzes a colorimetric reaction.

Imaging: The stained tissue is imaged using a microscope.

Immunohistochemistry

Objective: To localize the Antho-RFamide peptides within the nervous system.

Methodology:

Antibody Production: A polyclonal or monoclonal antibody is raised against a synthetic
Antho-RFamide peptide.

Tissue Preparation: Similar to in situ hybridization, the animals are fixed and permeabilized.

Antibody Incubation: The tissue is incubated with the primary antibody against the Antho-
RFamide peptide, followed by incubation with a secondary antibody conjugated to a
fluorescent marker or an enzyme.

Imaging: The labeled neurons are visualized using fluorescence or confocal microscopy.

Functional Assays

Objective: To determine the physiological role of Antho-RFamide peptides.

Methodology:

© 2025 BenchChem. All rights reserved. 8/10 Tech Support
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e Muscle Contraction Assays: The effects of synthetic Antho-RFamide peptides on muscle
preparations are measured. For example, Antho-RFamide | has been shown to inhibit
spontaneous contractions of the body wall in Nematostella vectensis.

o Electrophysiology: The effects of Antho-RFamides on neuronal activity can be assessed
using techniques like patch-clamp recording.

o Behavioral Assays: The administration of Antho-RFamides or their antagonists can be used
to observe changes in the behavior of the organism.

Conclusion

The Antho-RFamide precursor protein represents a fascinating example of how a single gene
can give rise to a multitude of bioactive signaling molecules. The detailed study of its
sequence, processing, and the function of its derived peptides is crucial for understanding the
neurobiology of cnidarians and the evolution of neuropeptide systems. The experimental
protocols outlined in this guide provide a framework for researchers to further investigate this
important class of neuropeptides, with potential implications for the development of novel
therapeutic agents. for researchers to further investigate this important class of neuropeptides,
with potential implications for the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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